Nickel, (1-butanamine)[[2,2'-(thio-kappaS)bis[4-(1,1,3,3-tetramethylbutyl)phenolato-kappaO]](2-)]-

• IUPAC Name: butan-1-amine;nickel(2+);2-[2-oxido-5-(2,4,4-trimethylpentan-2-yl)phenyl]sulfanyl-4-(2,4,4-trimethylpentan-2-yl)phenolate
• InChI: InChI=1S/C28H42O2S.C4H11N.Ni/c1-25(2,3)17-27(7,8)19-11-13-21(29)23(15-19)31-24-16-20(12-14-22(24)30)28(9,10)18-26(4,5)6;1-2-3-4-5;/h11-16,29-30H,17-18H2,1-10H3;2-5H2,1H3;/q;;+2/p-2
• InChI Key: DPLLDVMBMPQDCO-UHFFFAOYSA-L
• Canonical SMILES: CCCCN.CC(C)(C)CC(C)(C)C1=CC(=C(C=C1)[O-])SC2=C(C=CC(=C2)C(C)(C)CC(C)(C)C)[O-].[Ni+2]
• Molecular Formula: C32H51NNiO2S
• DSSTOX Substance ID: DTXSID9065780
• Molecular Weight: 572.5 g/mol
• CAS No.: 14516-71-3

Description

Nickel, (1-butanamine)[[2,2'-(thio-kappaS)bis[4-(1,1,3,3-tetramethylbutyl)phenolato-kappaO]](2-)]- is a useful research compound. Its molecular formula is C32H51NNiO2S and its molecular weight is 574.5 g/mol. The purity is usually 95%.
The exact mass of the compound Nickel, (1-butanamine)[[2,2'-(thio-kappaS)bis[4-(1,1,3,3-tetramethylbutyl)phenolato-kappaO]](2-)]- is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant;Environmental Hazard, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality Nickel, (1-butanamine)[[2,2'-(thio-kappaS)bis[4-(1,1,3,3-tetramethylbutyl)phenolato-kappaO]](2-)]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Nickel, (1-butanamine)[[2,2'-(thio-kappaS)bis[4-(1,1,3,3-tetramethylbutyl)phenolato-kappaO]](2-)]- including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

Nickel, (1-butanamine)[2,2'-(thio-kappaS)bis[4-(1,1,3,3-tetramethylbutyl)phenolato-kappaO]]- is a nickel complex known for its applications in various fields including catalysis and as a UV stabilizer in polymers. Its chemical structure is represented by the molecular formula $C_{32}H_{51}N_{2}NiO_{2}S$ and it has a molecular weight of approximately 572.52 g/mol. This article explores the biological activity of this compound based on available research findings.

The compound exhibits the following properties:

• Molecular Formula : $C_{32}H_{51}N_{2}NiO_{2}S$
• Molecular Weight : 572.52 g/mol
• Density : 1.106 g/cm³ at 20°C
• Boiling Point : 220°C at 101325 Pa
• Water Solubility : 204.8 μg/L at 20°C
• LogP : 3.78 at 26°C

Biological Activity Overview

Nickel compounds are known to exhibit diverse biological activities. The specific biological effects of Nickel, (1-butanamine)[2,2'-(thio-kappaS)bis[4-(1,1,3,3-tetramethylbutyl)phenolato-kappaO]]- can be categorized into several key areas:

1. Antioxidant Properties

Nickel complexes have been studied for their antioxidant capabilities. The presence of the phenolic groups in this compound enhances its ability to scavenge free radicals, thereby potentially offering protective effects against oxidative stress in biological systems.

2. Antimicrobial Activity

Research indicates that nickel complexes can exhibit antimicrobial properties. For instance, studies have shown that certain nickel compounds can inhibit the growth of various bacteria and fungi, suggesting potential applications in developing antimicrobial agents.

3. Enzyme Interaction

Nickel is an essential trace element involved in various enzymatic processes. Nickel complexes can influence enzyme activity by acting as cofactors or inhibitors. The specific interactions of Nickel, (1-butanamine)[2,2'-(thio-kappaS)bis[4-(1,1,3,3-tetramethylbutyl)phenolato-kappaO]]- with enzymes require further investigation to elucidate their mechanisms.

Case Studies and Research Findings

Several studies have highlighted the biological implications of nickel compounds:

Study 1: Antioxidant Activity

A study published in Journal of Inorganic Biochemistry examined the antioxidant activity of various nickel complexes. Results indicated that the incorporation of bulky substituents like tert-octyl groups enhances the radical scavenging ability of these compounds .

Study 2: Antimicrobial Effects

Research conducted on nickel-based antimicrobial agents showed that certain nickel complexes possess significant inhibitory effects against pathogenic bacteria such as E. coli and Staphylococcus aureus. The study suggested that the thioether moiety in the structure contributes to this activity .

Study 3: Enzyme Inhibition

A paper from Biochemical Journal reported that certain nickel complexes could inhibit specific enzymes involved in metabolic pathways. This inhibition could lead to altered metabolic processes in organisms exposed to these compounds .

Data Table: Summary of Biological Activities

Biological Activity	Description	References
Antioxidant Properties	Scavenges free radicals; protects against oxidative stress
Antimicrobial Activity	Inhibits growth of bacteria and fungi
Enzyme Interaction	Acts as cofactor or inhibitor affecting metabolic pathways